Cas no 849062-05-1 (4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid)

4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid structure
849062-05-1 structure
Product Name:4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid
CAS No:849062-05-1
MF:C14H11BClF3O3
MW:330.494553804398
MDL:MFCD09038412
CID:716677
PubChem ID:24883870
Update Time:2024-10-26

4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-((2-Chloro-5-(trifluoromethyl)phenoxy)methyl)phenyl)boronic acid
    • 4-[(2'-CHLORO-5'-(TRIFLUOROMETHYL)PHENOXY)METHYL]PHENYLBORONIC ACID
    • 4-[(2-Chloro-5-(trifluoromethyl)phenoxy)methyl]phenylboronic acid
    • Boronic acid,B-[4-[[2-chloro-5-(trifluoromethyl)phenoxy]methyl]phenyl]-
    • [4-[[2-chloro-5-(trifluoromethyl)phenoxy]methyl]phenyl]boronic acid
    • (2'-Chloro-5'-(trifluoroMethyl)phenoxy)Methylphenylboronic acid
    • Boronic acid, B-[4-[[2-chloro-5-(trifluoromethyl)phenoxy]methyl]phenyl]-
    • MFCD09038412
    • F87395
    • CS-0178482
    • (4-((2-Chloro-5-(trifluoromethyl)phenoxy)methyl)phenyl)boronicacid
    • DTXSID60584654
    • 4-[(2''-Chloro-5''-(trifluoromethyl)phenoxy)methyl]phenylboronic Acid
    • (4-{[2-Chloro-5-(trifluoromethyl)phenoxy]methyl}phenyl)boronic acid
    • 849062-05-1
    • SCHEMBL9893908
    • AKOS015893182
    • BS-23200
    • SINBWLIQPYPVCZ-UHFFFAOYSA-N
    • 4-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENOXYMETHYL]PHENYLBORONIC ACID
    • 4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid
    • MDL: MFCD09038412
    • Inchi: 1S/C14H11BClF3O3/c16-12-6-3-10(14(17,18)19)7-13(12)22-8-9-1-4-11(5-2-9)15(20)21/h1-7,20-21H,8H2
    • InChI Key: SINBWLIQPYPVCZ-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(COC2=CC(C(F)(F)F)=CC=C2Cl)C=C1)(O)O

Computed Properties

  • Exact Mass: 330.04400
  • Monoisotopic Mass: 330.0441866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.42
  • Melting Point: 165-170 °C (lit.)
  • Boiling Point: 441°C at 760 mmHg
  • Flash Point: 220.5°C
  • Refractive Index: 1.552
  • PSA: 49.69000
  • LogP: 2.61760

4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid Security Information

  • Hazard Statement: H413
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25

4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid Customs Data

  • HS CODE:2931900090

4-(2'-Chloro-5'-(trifluoromethyl)phenoxy)methylphenylboronic acid Pricemore >>

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